Cas no 105754-24-3 ((2R)-3-phenyl-2-(phenylamino)propanoic acid)

• Product Name: (2R)-3-phenyl-2-(phenylamino)propanoic acid
• CAS No: 105754-24-3
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• CID: 1160762
• PubChem ID: 69720834
• Update Time: 2025-05-25

(2R)-3-phenyl-2-(phenylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• D-Phenylalanine, N-phenyl-
• (2R)-3-phenyl-2-(phenylamino)propanoic acid
• 105754-24-3
• SCHEMBL6250861
• N-Phenyl-D-phenylalanine
• EN300-1132141

• Inchi： 1S/C15H15NO2/c17-15(18)14(11-12-7-3-1-4-8-12)16-13-9-5-2-6-10-13/h1-10,14,16H,11H2,(H,17,18)/t14-/m1/s1
• InChI Key： ONLXDDXNWDCHRV-CQSZACIVSA-N
• SMILES： OC([C@@H](CC1C=CC=CC=1)NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 241.11035
• Monoisotopic Mass: 241.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2
• XLogP3: 3.5

Experimental Properties

• PSA: 49.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-3-phenyl-2-(phenylamino)propanoic acid

Comprehensive Analysis of (2R)-3-phenyl-2-(phenylamino)propanoic acid (CAS No. 105754-24-3): Properties, Applications, and Research Insights

(2R)-3-phenyl-2-(phenylamino)propanoic acid (CAS No. 105754-24-3) is a chiral organic compound with significant potential in pharmaceutical and biochemical research. This enantiomerically pure molecule features a phenyl group and a phenylamino substituent attached to a propanoic acid backbone, making it a valuable intermediate for synthesizing bioactive compounds. Its stereospecific structure and hydrogen-bonding capacity have drawn attention in drug discovery, particularly for targeting enzyme inhibition and receptor modulation.

The compound's CAS No. 105754-24-3 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in asymmetric synthesis and medicinal chemistry. Researchers often explore its optical purity, solubility profiles, and derivatization pathways to optimize its utility. Recent trends highlight its role in developing peptidomimetics and small-molecule therapeutics, aligning with the growing demand for precision medicine and targeted therapies.

From an industrial perspective, (2R)-3-phenyl-2-(phenylamino)propanoic acid is synthesized via stereoselective methods such as asymmetric hydrogenation or enzymatic resolution. Its chiral purity (>98% ee) is critical for applications in pharmaceutical intermediates, where even minor enantiomeric impurities can affect drug efficacy. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to verify its structural integrity.

Environmental and safety considerations for CAS No. 105754-24-3 adhere to standard laboratory protocols. While not classified as hazardous, proper handling with PPE (e.g., gloves, goggles) is recommended. The compound's biodegradability and ecotoxicological data remain areas of active study, particularly given the pharmaceutical industry's focus on green chemistry principles.

Emerging applications of (2R)-3-phenyl-2-(phenylamino)propanoic acid include its use in crystal engineering for designing co-crystals with improved bioavailability. This aligns with the broader pharmaceutical trend toward polymorph screening and salt formation strategies. Additionally, computational chemists leverage its structure in molecular docking studies to predict interactions with biological targets like kinases or GPCRs.

For procurement, suppliers typically offer (2R)-3-phenyl-2-(phenylamino)propanoic acid in milligram to kilogram quantities, with certifications for analytical standards or bulk synthesis. Pricing varies based on enantiomeric excess and purity grades. Researchers are advised to consult COA (Certificate of Analysis) documents to ensure batch consistency.

Future research directions may explore its utility in PROTACs (Proteolysis-Targeting Chimeras) or as a scaffold for metal-organic frameworks (MOFs). The compound's structural versatility positions it as a candidate for addressing challenges in drug delivery systems and catalysis. As synthetic methodologies advance, its commercial and scientific footprint is expected to expand.